Cas no 2346-00-1 (2-Methyl-4,5-dihydro-thiazole)

2-Methyl-4,5-dihydro-thiazole structure
2-Methyl-4,5-dihydro-thiazole structure
Product Name:2-Methyl-4,5-dihydro-thiazole
CAS No:2346-00-1
MF:C4H7NS
MW:101.170079469681
MDL:MFCD00005314
CID:42798
PubChem ID:16867
Update Time:2025-09-27

2-Methyl-4,5-dihydro-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-thiazoline
    • Methylthiazoline
    • 2-Methylthiazoline
    • 2-methyl-2-thiazolidine
    • 2-methyl-2-thiazolin
    • 2-Methyl-4,5-dihydro-1,3-thiazole
    • 2-Methyl-delta2-thiazoline
    • 2-Methyldihydrothiazole
    • 2-Thiazoline, 2-methyl-
    • 4,5-dihydro-2-methyl-thiazol
    • 4,5-dihydro-2-methylthiazole
    • 2-methyl-2-thiazolines
    • 2-Methyl-4,5-dihydrothiazole
    • 2-THIAZOLINE,2-METHYL
    • 4,5-dihydro-2-methyl-1,2-thiazole
    • EINECS 219-071-6
    • Methyl-2-thiazoline
    • Thiazole,4,5-dihydro-2-methyl
    • Thiazole, 4,5-dihydro-2-methyl-
    • Methyl-2 delta-2 thiazoline
    • Methyl-2 delta-2 thiazoline [French]
    • 8Z6UA8V7WN
    • JUIQOABNSLTJSW-UHFFFAOYSA-N
    • KSC490S7R
    • 2-Methyl-2-thi
    • 2-Methyl-4,5-dihydro-thiazole
    • MDL： MFCD00005314
    • Inchi： 1S/C4H7NS/c1-4-5-2-3-6-4/h2-3H2,1H3
    • InChI Key： JUIQOABNSLTJSW-UHFFFAOYSA-N
    • SMILES： CC1SCCN=1
    • BRN： 0104274

Computed Properties

  • Exact Mass: 101.03000
  • Monoisotopic Mass: 101.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 77.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.7

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.067 g/mL at 25 °C(lit.)
  • Melting Point: -101.0 °C (lit.)
  • Boiling Point: 145°C(lit.)
  • Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
  • Refractive Index: n20/D 1.520(lit.)
  • PSA: 37.66000
  • LogP: 0.58720
  • Solubility: Unable or difficult to mix

2-Methyl-4,5-dihydro-thiazole Security Information

  • Symbol: GHS02
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226
  • Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：2
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • FLUKA BRAND F CODES：8-10-23
  • RTECS：XJ4261470
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：0-10°C

2-Methyl-4,5-dihydro-thiazole Customs Data

  • HS CODE：29341000
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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2-Methyl-4,5-dihydro-thiazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2346-00-1)2-甲基-2-噻唑啉
Order Number:LE1710893
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2346-00-1)2-Methyl-2-thiazoline
Order Number:sfd15829
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2346-00-1)2-甲基-2-噻唑啉
LE1710893
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2346-00-1)2-Methyl-2-thiazoline
sfd15829
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email